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Compound of Interest

Compound Name: Tilmicosin

Cat. No.: B000555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative determination of tilmicosin
residues in milk and various animal tissues using High-Performance Liquid Chromatography

with Ultraviolet (HPLC-UV) detection.

Introduction
Tilmicosin is a broad-spectrum macrolide antibiotic widely used in veterinary medicine to treat

respiratory diseases in cattle, sheep, and poultry. Regulatory agencies have established

maximum residue limits (MRLs) for tilmicosin in edible products to ensure consumer safety.

Consequently, sensitive and reliable analytical methods are crucial for monitoring tilmicosin
residues in food-producing animals. This application note describes a robust HPLC-UV method

for the extraction and quantification of tilmicosin in milk and animal tissues.

Experimental Workflow
The overall experimental process for the analysis of tilmicosin residues is depicted in the

following workflow diagram.
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Sample Preparation HPLC-UV Analysis

Milk or Homogenized Tissue Extraction
(e.g., Acetonitrile, Methanol)

 Add extraction solvent
Cleanup

(SPE or LLE)

 Centrifuge & collect supernatant
Evaporation & Reconstitution

 Elute tilmicosin
Inject into HPLC Reconstitute in mobile phase Chromatographic Separation

(Reversed-Phase Column)
UV Detection
(280-290 nm)

Quantification
(Peak Area vs. Standard Curve)
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Tilmicosin Residues in Milk and Tissues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000555#hplc-uv-method-for-tilmicosin-residue-
detection-in-milk-and-tissues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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